Cas no 1261933-32-7 (5-(3-Chlorophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-Chlorophenyl)-3-trifluoromethylphenol
• CAS No: 1261933-32-7
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• MDL: MFCD18316263
• CID: 2764413
• PubChem ID: 53221986
• Update Time: 2025-07-23

5-(3-Chlorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316263
• 1261933-32-7
• 5-(3-Chlorophenyl)-3-trifluoromethylphenol, 95%
• 3'-Chloro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 5-(3-CHLOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• DTXSID90686574
• 5-(3-Chlorophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316263
• Inchi： 1S/C13H8ClF3O/c14-11-3-1-2-8(5-11)9-4-10(13(15,16)17)7-12(18)6-9/h1-7,18H
• InChI Key： VBTBQXIUKTWYTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(=CC(C(F)(F)F)=C1)O

Computed Properties

• Exact Mass: 272.0215771Da
• Monoisotopic Mass: 272.0215771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chlorophenyl)-3-trifluoromethylphenol

Introduction to 5-(3-Chlorophenyl)-3-trifluoromethylphenol (CAS No. 1261933-32-7)

5-(3-Chlorophenyl)-3-trifluoromethylphenol, identified by its Chemical Abstracts Service (CAS) number 1261933-32-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of a chlorophenyl group and a trifluoromethylphenol moiety, has garnered attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of 5-(3-Chlorophenyl)-3-trifluoromethylphenol comprises a benzene ring substituted with both a chloro group at the 3-position and a trifluoromethyl group at the 5-position. This specific configuration imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The presence of both electron-withdrawing and electron-donating groups in 5-(3-Chlorophenyl)-3-trifluoromethylphenol suggests that it may interact with biological targets in multiple ways, potentially leading to diverse therapeutic effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of a chlorophenyl group and a trifluoromethylphenol moiety provides a versatile scaffold that can be modified through various chemical reactions, allowing researchers to fine-tune its properties for specific applications.

Recent studies have begun to explore the pharmacological potential of derivatives of 5-(3-Chlorophenyl)-3-trifluoromethylphenol. For instance, researchers have investigated its ability to modulate certain enzyme systems and receptor interactions, which could have implications for treating various diseases. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The synthesis of 5-(3-Chlorophenyl)-3-trifluoromethylphenol presents an interesting challenge due to the need for precise functionalization of the benzene ring. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve the desired structure with high yield and purity. These methods are critical for ensuring that the compound meets the stringent requirements of pharmaceutical research.

In addition to its synthetic appeal, 5-(3-Chlorophenyl)-3-trifluoromethylphenol has shown promise in preliminary biological assays. Its interaction with various cellular targets suggests that it may have applications beyond traditional pharmaceuticals, such as in agrochemicals or materials science. The compound's unique properties make it a candidate for innovative research across multiple disciplines.

The future prospects for 5-(3-Chlorophenyl)-3-trifluoromethylphenol are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between chemists and biologists are essential for unlocking the full potential of this compound and translating laboratory findings into tangible benefits for society.

The development of new drugs is a complex process that requires meticulous research and careful consideration of multiple factors. However, compounds like 5-(3-Chlorophenyl)-3-trifluoromethylphenol offer hope by providing novel starting points for innovation. As our understanding of molecular interactions continues to grow, so too will our ability to harness the power of such compounds for improving human health.